Cu doping in FeP enabling efficient electrochemical nitrate reduction to ammonia in neutral media†

Chemical Communications Pub Date: 2023-10-23 DOI: 10.1039/D3CC04775J

Abstract

Electrochemical nitrate reduction to ammonia (NH3) not only provides a promising strategy for green NH3 synthesis, but also removes harmful nitrates from water. Herein, a Cu-doped FeP electrocatalyst was prepared for nitrate reduction, which achieved a high NH3 faradaic efficiency of 92.5% and a high NH3 yield of 0.787 mmol h−1 cm−2 in a neutral electrolyte, greatly surpassing its FeP counterpart.

Graphical abstract: Cu doping in FeP enabling efficient electrochemical nitrate reduction to ammonia in neutral media
Cu doping in FeP enabling efficient electrochemical nitrate reduction to ammonia in neutral media†
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